Undecane, 5-methoxy-5-propyl-
Overview
Description
Undecane, 5-methoxy-5-propyl- is a chemical compound that belongs to the family of alkylated phenols. It has been widely used in scientific research for its unique properties and potential applications.
Mechanism of Action
The mechanism of action of Undecane, 5-methoxy-5-propyl- is not well understood. However, it is believed to interact with biological membranes and proteins, which can lead to changes in cellular function.
Biochemical and Physiological Effects:
Undecane, 5-methoxy-5-propyl- has been shown to have various biochemical and physiological effects. In one study, it was found to have antioxidant properties, which can help protect cells from oxidative stress. It has also been shown to have antimicrobial properties, which can help prevent the growth of bacteria and other microorganisms.
Advantages and Limitations for Lab Experiments
Undecane, 5-methoxy-5-propyl- has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a wide range of potential applications. However, it also has some limitations, including its potential toxicity and the limited understanding of its mechanism of action.
Future Directions
There are several potential future directions for research on Undecane, 5-methoxy-5-propyl-. One area of interest is in the development of new materials and compounds using Undecane, 5-methoxy-5-propyl- as a building block. Another area of interest is in the study of its potential therapeutic applications, such as in the treatment of infectious diseases or cancer. Further research is needed to fully understand the properties and potential applications of Undecane, 5-methoxy-5-propyl-.
Conclusion:
Undecane, 5-methoxy-5-propyl- is a unique chemical compound that has been widely used in scientific research. Its properties and potential applications make it a valuable tool for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
Undecane, 5-methoxy-5-propyl- has been used in various scientific research studies due to its unique properties. One of its primary applications is in the field of organic synthesis, where it is used as a building block for the synthesis of other compounds. It has also been used in the development of new materials such as polymers and surfactants.
properties
IUPAC Name |
5-methoxy-5-propylundecane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H32O/c1-5-8-10-11-14-15(16-4,12-7-3)13-9-6-2/h5-14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMWYUJPXZOVDK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CCC)(CCCC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H32O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50804893 |
Source
|
| Record name | 5-Methoxy-5-propylundecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50804893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.41 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62813-67-6 |
Source
|
| Record name | 5-Methoxy-5-propylundecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50804893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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